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Experimental Data Comparison: NaOH vs. KOH on
Titanium

The following tables summarize key quantitative findings from the study, which treated commercially pure

titanium under identical conditions in 5M NaOH and 5M KOH solutions across different temperatures [1].

Table 1: Surface Area Increase of Treated Titanium Powder

Treatment
Temperature

5 M NaOH Treatment (Fold
Increase)

5 M KOH Treatment (Fold
Increase)

37°C >50x Information not specified

60°C >200x ~220x

90°C ~100x ~150x

Table 2: Surface Wettability (Contact Angle) of Treated Titanium Coupons

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 6 Tech Support

https://www.smolecule.com/products/s592549?utm_src=pdf-body
https://www.smolecule.com/products/s592549?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC3613859/
https://www.smolecule.com/products/s592549?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Treatment Temperature 5 M NaOH Treatment 5 M KOH Treatment

37°C Hydrophilic Hydrophilic

60°C Hydrophilic Hydrophilic

90°C Hydrophilic Hydrophilic

Table 3: Alkaline Phosphatase (ALP) Secretion by Osteoblast-like Cells

Treatment
Temperature

5 M NaOH Treatment (Relative
ALP)

5 M KOH Treatment (Relative
ALP)

37°C ~1.25 (Higher) ~1.0 (Baseline)

60°C ~1.15 (Higher) ~1.0 (Baseline)

90°C ~1.05 (Slightly Higher) ~1.0 (Baseline)

Detailed Experimental Protocols

For researchers aiming to replicate these experiments, here is a detailed breakdown of the key methodologies

used in the study [1].

1. Sample Preparation

Materials: Commercially pure titanium (cpTi) coupons (10 mm × 10 mm × 1 mm) or pure

titanium powder (-100 mesh, 99.7%).
Cleaning: Ti coupons were washed in boiling deionized water for 15 minutes, rinsed with water,

and dried at room temperature.

2. Alkaline Treatment

Solution Preparation: 5 M NaOH and 5 M KOH solutions were prepared using analytical

grade chemicals. For KOH, this equates to 14.02 g KOH in 50 mL water [1].
Process: Ti samples were placed in high-density polyethylene (HDPE) bottles, and 50 mL of

the alkali solution was added.
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Reaction Conditions: Samples were heated in an oven at 37°, 60°, or 90°C for 24 hours.

Post-treatment: After treatment, samples were washed with ample deionized water and dried
at room temperature. Note that unlike some other protocols, the samples in this study were not
heat-treated after alkali etching [1].

3. Amorphous Calcium Phosphate (ACP) Coating

Solution: A solution labeled BM-7, designed to mimic the inorganic portion of DMEM cell

culture medium with a Ca/P molar ratio of 2.50, was used [1].
Process: Select alkali-treated Ti coupons were immersed in this solution at 37°C to deposit an

ACP coating instead of crystalline hydroxyapatite.

4. Characterization & Cell Culture Tests

Surface Morphology: Analyzed using Scanning Electron Microscopy (SEM), which identified

the formation of hydrous alkali titanate nanofibers and nanotubes [2] [1].
Surface Area: Measured using the BET method on treated titanium powders.

Wettability: Assessed by contact angle goniometry on flat coupons.
Phase Identification: Performed using Grazing Incidence X-ray Diffraction (GIXRD).

Biological Response: In vitro cell culture tests were conducted with osteoblast-like cells to
assess alkaline phosphatase (ALP) secretion activity.

Experimental Workflow Visualization

The diagram below outlines the procedural sequence for the titanium treatment and analysis.
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(cpTi coupon/powder)

Cleaning
Boiling DI water, 15 min

Alkali Treatment
5M NaOH or 5M KOH
24 Hours at 37°-90°C

Post-Treatment
Wash with DI water

Dry at RT

Optional ACP Coating
BM-7 Solution at 37°C

Characterization

 No

 Yes

Biological Evaluation
In vitro Cell Culture

SEM/EDXS
(Morphology)

BET
(Surface Area)

GIXRD
(Phase ID)

Contact Angle
(Wettability)

Click to download full resolution via product page

Key Comparative Insights & Mechanisms

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://www.smolecule.com/products/s592549?utm_src=pdf-body-img
https://www.smolecule.com/products/s592549?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Surface Morphology and Area: Both treatments create nanoscale features (nanofibers/nanotubes),

but KOH generally produces a more substantial increase in surface area, particularly at 60°C
and 90°C [1]. This suggests KOH might be more aggressive in etching the titanium surface.

Wettability: Both NaOH and KOH treatments successfully create hydrophilic surfaces, which is a
critical property for enhancing protein adsorption and improving cell attachment in biomedical

implants [1].
Biological Response: The data indicates that NaOH-treated surfaces may promote a higher level
of osteogenic activity in vitro, as measured by ALP secretion [1]. The nanofibrous titanate layer is
known to facilitate the nucleation of a bone-like apatite layer in physiological environments, which is

crucial for direct bone bonding (osseointegration) [1].

Conclusion and Further Research

This guide shows that the choice between NaOH and KOH is not straightforward. KOH treatment may be

preferable for maximizing surface area, a key factor for mechanical interlocking with bone. Conversely,

NaOH treatment might be better if the goal is to directly stimulate osteogenic cell differentiation. The

optimal choice depends on the specific application requirements.

Note that this data is from a single 2013 study [2] [1]. To make a more definitive conclusion, you would need

to consult more recent literature. I would be happy to help you search for newer studies or those focusing on

specific titanium alloys if you provide additional details.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b592549#comparison-of-naoh-vs-koh-treatment-on-titanium-

surfaces]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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